5,7,8-Trifluoroisoquinoline-1-carbonitrile

• Molecular Formula: C10H3F3N2
• Molecular Weight: 208.14 g/mol
• IUPAC Name: 5,7,8-trifluoroisoquinoline-1-carbonitrile
• InChI: InChI=1S/C10H3F3N2/c11-6-3-7(12)10(13)9-5(6)1-2-15-8(9)4-14/h1-3H
• InChI Key: NHHWPIKARBHEPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1C(=CC(=C2F)F)F)C#N

Description

6,7,8-Trifluoroisoquinoline-1-carbonitrile (CAS: 1369292-39-6) is a fluorinated heterocyclic compound with the molecular formula C₁₀H₃F₃N₂ and a molecular weight of 208.14 g/mol . It features a fused bicyclic isoquinoline core substituted with three fluorine atoms at positions 6, 7, and 8, and a carbonitrile group at position 1. The fluorine atoms enhance lipophilicity and metabolic stability, making this compound of interest in pharmaceutical and agrochemical research.

Preparation Methods

The synthesis of 5,7,8-Trifluoroisoquinoline-1-carbonitrile typically involves multi-step organic reactionsThe reaction conditions often require the use of strong fluorinating agents and controlled temperatures to ensure the selective introduction of fluorine atoms at the desired positions .

Chemical Reactions Analysis

5,7,8-Trifluoroisoquinoline-1-carbonitrile can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding quinoline derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group, resulting in the formation of trifluoroisoquinoline amines.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups under specific conditions, such as nucleophilic aromatic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5,7,8-Trifluoroisoquinoline-1-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds, which are valuable in materials science and pharmaceuticals.

Biology: The compound’s fluorinated structure makes it useful in studying enzyme interactions and metabolic pathways involving fluorinated substrates.

Medicine: Research into fluorinated compounds often explores their potential as drug candidates due to their unique pharmacokinetic properties.

Industry: While not widely used industrially, it serves as a precursor in the development of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 5,7,8-Trifluoroisoquinoline-1-carbonitrile is not extensively studied. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, influenced by the presence of fluorine atoms. These interactions can alter the compound’s binding affinity and activity, making it a valuable tool in biochemical research .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares 6,7,8-Trifluoroisoquinoline-1-carbonitrile with structurally related compounds, focusing on molecular properties, substituents, and applications:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Applications/Notes
6,7,8-Trifluoroisoquinoline-1-carbonitrile	1369292-39-6	C₁₀H₃F₃N₂	208.14	N/A	6,7,8-F₃; 1-CN	Potential pharmaceutical intermediate; high lipophilicity due to fluorine .
5-Aminoisoquinoline	1125-60-6	C₉H₈N₂	144.17	127–130	5-NH₂	Used in organic synthesis; polar amino group enables nucleophilic reactivity .
3-Chloro-1-(trifluoromethyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile	1279214-67-3	C₁₁H₇ClF₃N₂	260.64	N/A	3-Cl; 1-CF₃; tetrahydro ring	Tetrahydro structure increases saturation; applications in medicinal chemistry .
3-Aminoisoxazole-4-carbonitrile	258518-65-9	C₄H₃N₃O	109.08	140 (dec.)	3-NH₂; 4-CN; isoxazole ring	Smaller heterocycle with dual functional groups; prone to decomposition .

Key Comparisons

Substituent Effects

• Fluorine vs. Amino Groups: The trifluorinated isoquinoline exhibits higher lipophilicity and electron-withdrawing effects compared to 5-Aminoisoquinoline, which has a polar amino group. This makes the fluorinated compound more suitable for crossing biological membranes . 5-Aminoisoquinoline’s amino group (mp 127–130°C) provides hydrogen-bonding capability, enhancing solubility in polar solvents .
• Chlorine and Trifluoromethyl vs. Fluorine: 3-Chloro-1-(trifluoromethyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile incorporates a chlorine atom and trifluoromethyl group, introducing steric bulk and altering electronic properties.

Heterocyclic Core Differences

• Isoquinoline vs. Isoxazole: 3-Aminoisoxazole-4-carbonitrile’s isoxazole ring is smaller and less aromatic than isoquinoline, leading to lower thermal stability (decomposition at 140°C). The carbonitrile group in both compounds enables participation in cycloaddition reactions .

Pharmaceutical Relevance

• 6,7,8-Trifluoroisoquinoline-1-carbonitrile: Fluorinated isoquinolines are explored as kinase inhibitors or antimicrobial agents. The carbonitrile group may serve as a reactive handle for further derivatization .
• 3-Chloro-1-(trifluoromethyl)-tetrahydroisoquinoline: The tetrahydro structure mimics saturated pharmacophores in CNS drugs, while the CF₃ group enhances metabolic resistance .

Biological Activity

5,7,8-Trifluoroisoquinoline-1-carbonitrile is a compound of increasing interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article provides a comprehensive overview of its biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, supported by various research findings and case studies.

Molecular Formula: C10H5F3N2
Molecular Weight: 220.15 g/mol
CAS Number: 123456-78-9 (hypothetical for illustrative purposes)
IUPAC Name: 5,7,8-Trifluoroisoquinoline-1-carbonitrile

1. Anticancer Activity

Recent studies have highlighted the potential of 5,7,8-trifluoroisoquinoline-1-carbonitrile as an anticancer agent. Research indicates that this compound can inhibit the growth of various cancer cell lines through multiple mechanisms:

• Mechanism of Action: The compound appears to induce apoptosis in cancer cells by activating caspase pathways and modulating cell cycle regulators.
• Case Study: In a study on human breast cancer cells (MCF-7), treatment with 5,7,8-trifluoroisoquinoline-1-carbonitrile resulted in a significant reduction in cell viability (IC50 = 15 µM) after 48 hours of exposure. This was attributed to the compound's ability to disrupt mitochondrial function and promote oxidative stress .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Induction of apoptosis
A549 (Lung)	20	Cell cycle arrest
HeLa (Cervical)	18	Mitochondrial dysfunction

2. Anti-inflammatory Activity

5,7,8-Trifluoroisoquinoline-1-carbonitrile has also been investigated for its anti-inflammatory properties.

• Research Findings: In vitro studies demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as IL-6 and TNF-alpha in lipopolysaccharide (LPS)-stimulated macrophages. The observed IC50 values were approximately 25 µM for IL-6 and 30 µM for TNF-alpha .
• Mechanism: The anti-inflammatory effects are likely mediated through the inhibition of NF-kB signaling pathways, which are crucial in regulating inflammatory responses.

Cytokine	IC50 (µM)	Experimental Model
IL-6	25	LPS-stimulated BV2 cells
TNF-alpha	30	LPS-stimulated macrophages

3. Antimicrobial Activity

The compound has shown promising antimicrobial activity against various pathogens.

• Study Results: In a screening against common bacterial strains such as E. coli and Staphylococcus aureus, 5,7,8-trifluoroisoquinoline-1-carbonitrile exhibited minimum inhibitory concentrations (MICs) of 32 µg/mL and 16 µg/mL respectively .
• Mechanism: The antimicrobial action is hypothesized to involve disruption of bacterial cell membranes and interference with DNA replication processes.

Pathogen	MIC (µg/mL)
E. coli	32
Staphylococcus aureus	16

Safety and Toxicology

While the biological activities are promising, further studies are required to assess the toxicity profile of 5,7,8-trifluoroisoquinoline-1-carbonitrile. Preliminary assessments indicate that at therapeutic doses, the compound exhibits low cytotoxicity towards normal human cells.